Cas no 1334177-83-1 (S-Acetyl-dPEG?8 Acid)

• Product Name: S-Acetyl-dPEG?8 Acid
• CAS No: 1334177-83-1
• MF: C₂₁H₄₀O₁₁S
• MW: 500.600707054138
• CID: 4774132
• Update Time: 2025-09-19

S-Acetyl-dPEG?8 Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-[2-[2-[2-[2-[2-(2-acetylsulfanylethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• S-Acetyl-dPEG?8 Acid

• Inchi： 1S/C21H40O11S/c1-20(22)33-19-18-32-17-16-31-15-14-30-13-12-29-11-10-28-9-8-27-7-6-26-5-4-25-3-2-21(23)24/h2-19H2,1H3,(H,23,24)
• InChI Key： HVHJMZCBBXHOTA-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 440
• XLogP3: -1
• Topological Polar Surface Area: 154

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters